N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide

• IUPAC Name: N-[3-(5-methyl-1-phenyltriazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide
• InChI: InChI=1S/C18H14N6OS/c1-12-15(21-23-24(12)14-10-6-3-7-11-14)16-19-18(26-22-16)20-17(25)13-8-4-2-5-9-13/h2-11H,1H3,(H,19,20,22,25)
• InChI Key: XTNWLMSTUWLFMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2)C3=NSC(=N3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4 g/mol

Description

N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide is a chemical compound that has generated significant interest in the scientific community due to its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in cellular processes, including DNA replication and protein synthesis.
Biochemical and Physiological Effects:
N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of inflammation, and the reduction of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that may have harmful effects on cells or organisms. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects in animal models. Another area of interest is its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, further research is needed to fully understand its mechanism of action and to optimize its use in various applications.

Synthesis Methods

N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide can be synthesized using a variety of methods, including the reaction of 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid with thiosemicarbazide, followed by the reaction of the resulting product with benzoyl chloride. Another method involves the reaction of 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid with thionyl chloride, followed by the reaction of the resulting product with thiosemicarbazide and benzoyl chloride.

Scientific Research Applications

N-[3-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl]benzamide has potential applications in the field of medicine, as it has been shown to possess anticancer, anti-inflammatory, and anticonvulsant properties. It has also been investigated as a potential therapeutic agent for the treatment of Alzheimer's disease.